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Compound of Interest

Compound Name: 4-Hydroxy Florasulam

Cat. No.: B13405468

An In-depth Technical Guide to 4-Hydroxy
Florasulam

This technical guide provides a comprehensive overview of 4-Hydroxy Florasulam, a
significant metabolite of the herbicide Florasulam. The document is intended for researchers,
scientists, and professionals in drug development and agrochemical research, offering detailed
information on its chemical structure, properties, metabolic formation, and analytical
methodologies.

Chemical Identity and Structure

4-Hydroxy Florasulam is the primary metabolite of Florasulam in wheat, formed through the
hydroxylation of the aniline ring.[1] This metabolic conversion is a key factor in the herbicide's
selectivity.[2]

Chemical Name: N-(2,6-difluoro-4-hydroxyphenyl)-8-fluoro-5-methoxy-[1][2][3]triazolo[1,5-
c]pyrimidine-2-sulfonamide[3] CAS Number: 886844-32-2[3][4] Molecular Formula:
C12HsF3Ns04S[3][4]

The chemical structure of 4-Hydroxy Florasulam is presented below:
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Figure 1: 2D Chemical Structure of 4-Hydroxy Florasulam.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Hydroxy Florasulam is provided in the
table below for easy reference and comparison.
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Property

Value

Reference(s)

Molecular Weight

375.283 g/mol

[3](5]

Accurate Mass

375.025

[3][5]

Pale Orange to Pale Brown

Appearance 4][6
pp Solid [4][6]
Melting Point >137°C (decomposition) [4]
B DMSO (Slightly), Methanol

Solubility ) [41[6]
(Slightly)
InChl=1S/C12H8F3N504S/c1-
24-12-16-4-8(15)10-17-11(18-

InChl 20(10)12)25(22,23)19-9- [3][5]
6(13)2-5(21)3-7(9)14/h2-
4,19,21H,1H3
COclncc(F)c2ne(nnl12)S(=0)

SMILES [31[5]

(=O)Nc3c(F)cc(O)cc3F

Metabolic Pathway of Florasulam to 4-Hydroxy

Florasulam

In tolerant plants like wheat, Florasulam is rapidly metabolized, which is the basis for its

selectivity. The primary metabolic pathway is the hydroxylation of the aniline ring at the para-

position (C4) to form 4-Hydroxy Florasulam. This reaction is typically catalyzed by

cytochrome P450 monooxygenases. Following hydroxylation, the metabolite can be further

conjugated with glucose.[1][2]

Hydroxylation
(Cytochrome P450)

»
|

Florasulam
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4-Hydroxy Florasulam

Conjugation

P~ Glucose Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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